Cas no 2228921-55-7 (2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid)

• Product Name: 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid
• CAS No: 2228921-55-7
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6073991
• PubChem ID: 165826142
• Update Time: 2025-06-08

2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid
• 2228921-55-7
• 2-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-yl]prop-2-enoic acid
• EN300-1782339

• Inchi： 1S/C9H10N2O4/c1-5(8(12)13)7-4-6(9(14)15-3)10-11(7)2/h4H,1H2,2-3H3,(H,12,13)
• InChI Key： QGBHLNHPYBHELN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=C)C(=O)O)N(C)N=1)=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid

2-3-(Methoxycarbonyl)-1-Methyl-1H-Pyrazol-5-ylprop-2-enoic Acid (CAS No. 2228921-55-7): An Emerging Compound in Medicinal Chemistry

2-3-(Methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid (CAS No. 2228921-55-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its methoxycarbonyl and methyl substituents on a pyrazole ring, has shown promising activity in various biological assays, making it a subject of extensive research.

The pyrazole ring, a five-membered heterocyclic compound, is a key structural motif in many bioactive molecules. It is known for its ability to modulate various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory activity. The presence of the methoxycarbonyl group in the structure of 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid adds to its chemical versatility and potential for functional optimization.

Recent studies have highlighted the potential of 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute (NCI) demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in further investigating the potential use of 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid as an anticancer agent.

The synthesis of 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-ylprop-2-enoic acid involves several well-established chemical reactions, including condensation, esterification, and cyclization. One common synthetic route involves the reaction of an appropriate pyrazole derivative with a methoxycarbonyl reagent, followed by further functionalization to introduce the desired substituents. The synthetic flexibility of this compound allows for the preparation of a wide range of analogs, which can be screened for improved biological activity and pharmacological properties.

The physicochemical properties of 2-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-5-y lprop - 2 - enoic acid are also noteworthy. It is a solid at room temperature with good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. These properties make it suitable for use in various biological assays and preclinical studies. Additionally, its stability under different conditions has been extensively studied, ensuring its reliability as a research tool.

In conclusion, 2 - 3 - ( methoxycarbonyl ) - 1 - methyl - 1 H - pyrazol - 5 - ylprop - 2 - enoic acid ( CAS No . 2228921 - 55 - 7 ) represents a promising compound with diverse applications in medicinal chemistry . Its unique structural features , combined with its potent biological activities , make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications , highlighting its significance in the field .